Cas no 1436050-14-4 ((6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone)

• Product Name: (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone
• CAS No: 1436050-14-4
• MF: C₁₄H₁₇ClN₄OS
• MW: 324.828980207443
• CID: 5402948
• PubChem ID: 71986140
• Update Time: 2025-06-08

(6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone

• Inchi： 1S/C14H17ClN4OS/c1-10-8-17-14(21-10)19-6-4-18(5-7-19)13(20)11-2-3-12(15)16-9-11/h2-3,9-10H,4-8H2,1H3
• InChI Key： UBJBSFAVJHMLJO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)N=C1)(N1CCN(C2=NCC(C)S2)CC1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.3±60.0 °C(Predicted)
• pka: 9.55±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone

Recent Advances in the Study of (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone (CAS: 1436050-14-4)

The compound (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone (CAS: 1436050-14-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. These in silico studies have provided valuable insights into the compound's potential as a modulator of key cellular processes.

In vitro and in vivo experiments have demonstrated that (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone exhibits promising activity in modulating specific receptor subtypes, particularly those implicated in neurological disorders. For instance, recent findings suggest that the compound may act as a selective antagonist for certain dopamine and serotonin receptors, making it a potential candidate for the treatment of psychiatric conditions such as schizophrenia and depression. These results are supported by behavioral assays and electrophysiological recordings in animal models.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone may inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. Researchers have observed dose-dependent effects on cell cycle arrest and apoptosis in vitro, suggesting a possible role for this compound in targeted cancer therapy. Further investigations are underway to explore its efficacy in combination with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Recent advancements in drug delivery systems, including nanoparticle-based carriers, may offer solutions to some of these challenges, thereby enhancing the compound's clinical potential.

In conclusion, (6-Chloro-3-pyridinyl)[4-(4,5-dihydro-5-methyl-2-thiazolyl)-1-piperazinyl]methanone represents a promising scaffold for the development of novel therapeutics in neurology and oncology. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties. The integration of multidisciplinary approaches, including structural biology, medicinal chemistry, and systems pharmacology, will be crucial in advancing this compound toward clinical applications.